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Compound of Interest

Compound Name: 2-(2-Bromophenyl)acetophenone

Cat. No.: B092510 Get Quote

For laboratory professionals engaged in research and development, the proper management of

chemical reagents is paramount to ensuring a safe and compliant operational environment.

This guide provides detailed, step-by-step procedures for the safe handling and disposal of 2-
(2-Bromophenyl)acetophenone, also known as 2'-Bromoacetophenone, a compound

frequently used in synthetic chemistry. Adherence to these protocols is essential for minimizing

risks and preventing environmental contamination.

Immediate Safety and Handling Precautions
Before handling 2-(2-Bromophenyl)acetophenone, it is critical to be familiar with its potential

hazards. This compound is classified as a hazardous substance that causes skin and serious

eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that meet European standard EN 166 or

equivalent.[2]

Hand Protection: Use chemically resistant protective gloves, such as Viton®.[2]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.[1][3] For large-scale operations or in case of emergency, use a NIOSH/MSHA or
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European Standard EN 136 approved respirator.[2]

Always ensure that eyewash stations and safety showers are located close to the workstation.

[1][3] Wash hands thoroughly after handling the chemical.[1][2]

Step-by-Step Disposal Procedure
Chemical waste must be managed in strict accordance with institutional policies and local,

regional, and national regulations.[1][2] 2-(2-Bromophenyl)acetophenone is considered

hazardous waste.[2]

Do Not Dispose Down the Drain: Never discharge 2-(2-Bromophenyl)acetophenone or its

containers into drains or the environment.[1][4]

Use Original Containers: Whenever possible, leave the chemical in its original container. This

ensures clear labeling and prevents accidental mixing.

Segregate Waste: Do not mix 2-(2-Bromophenyl)acetophenone with other waste streams.

It should be collected as halogenated organic waste.

Container Labeling: Ensure the waste container is clearly and accurately labeled with its

contents, including the full chemical name and associated hazard symbols.

Storage of Waste: Keep waste containers tightly closed and store them in a cool, dry, and

well-ventilated area, away from incompatible materials like strong oxidizing agents and

strong bases.[1][3]

Contact EHS: Arrange for pickup and disposal through your institution's Environmental

Health & Safety (EHS) office or a licensed professional waste disposal company.[5]

Contaminated Packaging: Uncleaned or empty containers should be treated as hazardous

waste and disposed of in the same manner as the product itself.[2]

Accidental Release and Spill Cleanup Protocol
In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

Avoid breathing dust or vapors.[1]
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Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[5] For liquid spills,

use an inert absorbent material such as sand, silica gel, or a universal binder.[1] For solid

spills, carefully sweep up the material, avoiding dust formation.[3][4]

Collect Waste: Shovel or sweep the contained material into a suitable, closed, and properly

labeled container for disposal.[1][3][4]

Clean the Area: Once the bulk of the spill is collected, clean the affected area thoroughly.

Dispose of Cleanup Materials: All materials used for cleanup (e.g., absorbent pads, gloves,

contaminated clothing) must be placed in the hazardous waste container for proper disposal.

[2]

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for 2-(2-Bromophenyl)acetophenone.

Property Value

Chemical Formula C₈H₇BrO

Molecular Weight 199.05 g/mol

Appearance Light yellow liquid or Dark green solid

Melting Point/Range 46 - 51 °C / 114.8 - 123.8 °F (for solid form)

Boiling Point/Range 116 - 117 °C / 240.8 - 242.6 °F

Flash Point > 110 °C / > 230 °F

Incompatible Materials Strong oxidizing agents, Strong bases

Hazardous Decomposition
Carbon monoxide (CO), Carbon dioxide (CO₂),

Hydrogen halides

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of 2-(2-
Bromophenyl)acetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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